N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-fluorobenzamide

• IUPAC Name: N-[[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-4-fluorobenzamide
• InChI: InChI=1S/C16H11ClFN3O2/c17-13-4-2-1-3-12(13)15-20-14(23-21-15)9-19-16(22)10-5-7-11(18)8-6-10/h1-8H,9H2,(H,19,22)
• InChI Key: BKQLEOVFFHECRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)CNC(=O)C3=CC=C(C=C3)F)Cl
• Molecular Formula: C16H11ClFN3O2
• Molecular Weight: 331.73 g/mol

Description

N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-fluorobenzamide, also known as CMFOB, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-fluorobenzamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the production of inflammatory molecules in the body. By inhibiting the activity of COX-2, this compound may be able to reduce inflammation and protect neurons from damage.
Biochemical and Physiological Effects
In addition to its neuroprotective and anti-inflammatory effects, this compound has been shown to have other biochemical and physiological effects. It has been shown to have antioxidant properties, which could help to protect cells from oxidative stress. This compound has also been shown to have anti-tumor effects, which could make it useful in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-fluorobenzamide in lab experiments is that it is a relatively stable compound that can be easily synthesized. It is also relatively non-toxic, which makes it safe to use in cell culture and animal studies. However, one limitation of using this compound in lab experiments is that its exact mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-fluorobenzamide. One area of research could focus on further elucidating its mechanism of action, which could help to identify new potential applications for the compound. Another area of research could focus on optimizing the synthesis method for this compound, which could make it easier and more cost-effective to produce. Finally, future research could focus on testing this compound in animal models of neurodegenerative diseases and inflammatory diseases to determine its potential as a therapeutic agent.

Scientific Research Applications

N-{[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-4-fluorobenzamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects, which could make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been studied for its potential as an anti-inflammatory agent, which could make it useful in the treatment of inflammatory diseases such as arthritis.